Cas no 1396815-20-5 (2-(4-chlorophenoxy)-N-{1-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-yl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{1-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-yl}acetamide
• CAS No: 1396815-20-5
• MF: C₂₁H₂₂ClN₅O₃
• MW: 427.884083271027
• CID: 6378045
• PubChem ID: 71794650
• Update Time: 2025-08-02

2-(4-chlorophenoxy)-N-{1-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{1-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-yl}acetamide
• 2-(4-chlorophenoxy)-N-[1-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidin-4-yl]acetamide
• 2-(4-chlorophenoxy)-N-(1-(3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidin-4-yl)acetamide
• AKOS024545142
• 1396815-20-5
• 2-(4-chlorophenoxy)-N-{1-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidin-4-yl}acetamide
• F6252-4191
• VU0541660-1

• Inchi： 1S/C21H22ClN5O3/c1-14-24-21(30-26-14)18-3-2-10-23-20(18)27-11-8-16(9-12-27)25-19(28)13-29-17-6-4-15(22)5-7-17/h2-7,10,16H,8-9,11-13H2,1H3,(H,25,28)
• InChI Key： MDMBBPMSPCKXQZ-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=CC=C2C2ON=C(C)N=2)CC1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 427.1411173g/mol
• Monoisotopic Mass: 427.1411173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(4-chlorophenoxy)-N-{1-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-yl}acetamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-{1-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-yl}acetamide (CAS No. 1396815-20-5)

The compound 2-(4-chlorophenoxy)-N-{1-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-yl}acetamide (CAS No. 1396815-20-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a pyridine core, piperidine ring, and 1,2,4-oxadiazole moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological targets, given its heterocyclic architecture and functional group diversity.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in high-throughput screening and computational drug design. The 2-(4-chlorophenoxy)-N-{1-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-yl}acetamide fits into this trend, as its structure suggests potential interactions with enzymes or receptors involved in critical cellular pathways. This aligns with the growing interest in precision medicine and targeted therapies, where molecules like this could play a pivotal role.

The 1,2,4-oxadiazole ring in the compound is particularly noteworthy, as this heterocycle is known for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold in pharmacophore design. Additionally, the 4-chlorophenoxy group may contribute to the molecule's lipophilicity, which is a key factor in its pharmacokinetic properties. These features are often explored in the context of drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, which are hot topics in modern drug development.

From a synthetic chemistry perspective, the preparation of 2-(4-chlorophenoxy)-N-{1-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-yl}acetamide involves multi-step reactions, including the formation of the 1,2,4-oxadiazole ring and subsequent coupling with the piperidine derivative. This process highlights the importance of green chemistry principles, such as minimizing waste and optimizing yields, which are increasingly emphasized in industrial and academic research. The compound's CAS No. 1396815-20-5 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory frameworks.

In the context of biomedical research, this compound has been studied for its potential interactions with protein targets implicated in various diseases. For instance, the pyridine and piperidine moieties are common in molecules that interact with G-protein-coupled receptors (GPCRs) or kinases, which are frequent targets in oncology and neurology. This has led to speculation about its applicability in neurodegenerative disorders or cancer therapeutics, areas where unmet medical needs remain high.

The rise of artificial intelligence (AI) in drug discovery has also brought attention to compounds like 2-(4-chlorophenoxy)-N-{1-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-yl}acetamide. AI-driven platforms can predict its binding affinities, off-target effects, and even synthetic routes, accelerating the identification of lead compounds. This synergy between computational chemistry and experimental validation is a cornerstone of contemporary drug development pipelines.

Furthermore, the compound's structural features make it a subject of interest in fragment-based drug design (FBDD), where smaller molecular fragments are optimized to enhance binding potency and selectivity. The 3-methyl-1,2,4-oxadiazol-5-yl group, for example, could serve as a starting point for the development of larger, more complex inhibitors. This approach is particularly relevant in the search for first-in-class therapeutics, a priority for many pharmaceutical companies.

In summary, 2-(4-chlorophenoxy)-N-{1-3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylpiperidin-4-yl}acetamide (CAS No. 1396815-20-5) represents a fascinating case study in modern medicinal chemistry. Its intricate structure, combined with its potential biological activities, positions it as a valuable tool for researchers exploring new therapeutic avenues. As the fields of drug discovery and chemical biology continue to evolve, compounds like this will undoubtedly play a central role in addressing some of the most pressing challenges in human health.